Cas no 572916-04-2 (3,6-Benzofurandiol (9CI))

• Product Name: 3,6-Benzofurandiol (9CI)
• CAS No: 572916-04-2
• MF: C₈H₆O₃
• MW: 150.131442546844
• CID: 1020156
• PubChem ID: 19364617
• Update Time: 2025-04-20

3,6-Benzofurandiol (9CI) Chemical and Physical Properties

Names and Identifiers

• 3,6-Benzofurandiol (9CI)
• 1-benzofuran-3,6-diol
• benzofuran-3,6-diol
• 3,6-benzo[b]furandiol
• 3,6-dioxy benzofuran
• DB-261977
• DTXSID00598391
• 572916-04-2
• SCHEMBL4247045
• 3,6-BENZOFURANDIOL

• Inchi： 1S/C8H6O3/c9-5-1-2-6-7(10)4-11-8(6)3-5/h1-4,9-10H
• InChI Key： NCXTXUZQHUMZPO-UHFFFAOYSA-N
• SMILES： O1C=C(C2C=CC(=CC1=2)O)O

Computed Properties

• Exact Mass: 150.031694049g/mol
• Monoisotopic Mass: 150.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.6Ų